Cas no 899739-16-3 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide
• CAS No: 899739-16-3
• MF: C₂₀H₁₈N₂O₅S₂
• MW: 430.497322559357
• CID: 5487297
• Update Time: 2025-07-10

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfonylbenzamide
• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C20H18N2O5S2/c1-12(2)29(24,25)15-6-3-13(4-7-15)19(23)22-20-21-16(10-28-20)14-5-8-17-18(9-14)27-11-26-17/h3-10,12H,11H2,1-2H3,(H,21,22,23)
• InChI Key： ZOOAUJSMHMNRKF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3OCOC3=C2)=CS1)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide

N-4-(2H-1,3-Benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide: A Comprehensive Overview

CAS No 899739-16-3 corresponds to the compound N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzodioxole moiety, a thiazole ring, and a sulfonyl group. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed reactions, including coupling reactions and functional group transformations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of similar compounds. This highlights the importance of CAS No 899739-16-3 in advancing chemical synthesis methodologies.

One of the most promising applications of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl derivatives lies in the field of pharmacology. Studies have shown that these compounds exhibit potent biological activities, including anti-inflammatory and antioxidant properties. The presence of the sulfonyl group further enhances their bioavailability and stability, making them strong candidates for drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The thiazole ring is known for its thermal stability and electrical properties, which make it suitable for use in advanced materials such as organic semiconductors. Recent research has demonstrated that incorporating propane-2-sulfonyl groups into thiazole-based materials can significantly improve their performance in electronic devices.

The structural versatility of CAS No 899739-based compounds also makes them valuable tools in chemical biology. Researchers have utilized these molecules as probes to study cellular signaling pathways and protein interactions. The ability to modify specific functional groups allows for precise control over their biological activity, making them indispensable in modern biochemical research.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent studies have focused on identifying microorganisms capable of breaking down complex organic molecules like N-benzamide derivatives. These findings are essential for developing sustainable chemical processes and minimizing environmental pollution.

In conclusion, CAS No 899739-based compounds represent a fascinating class of molecules with diverse applications across multiple scientific disciplines. Their unique structure and reactivity continue to inspire innovative research directions, from drug discovery to materials science. As our understanding of these compounds deepens, their potential to address pressing challenges in medicine and technology becomes increasingly apparent.